Cas no 66297-59-4 (4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

4-(2,4-Dimethylphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with a thiol group and a 2,4-dimethylphenyl moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry applications. The thiol group enables metal coordination and derivatization, while the aromatic substitution enhances stability and influences electronic properties. Its well-defined molecular framework allows for precise modifications in drug design, particularly in developing enzyme inhibitors or antimicrobial agents. The compound’s purity and consistent performance make it suitable for research and industrial applications requiring reliable intermediates. Proper handling is advised due to potential reactivity of the thiol functionality.
4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL structure
66297-59-4 structure
Product Name:4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
CAS No:66297-59-4
MF:C10H11N3S
MW:205.279440164566
CID:963640
PubChem ID:4644033
Update Time:2025-06-06

4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4-(2,4-dimethylphenyl)-1H-1,2,4-triazole-5-thione
    • 4-(2,4-dimethyl-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
    • EN300-10697
    • 66297-59-4
    • AKOS005199073
    • G35647
    • Z56347526
    • DTXSID40405176
    • AB00733825-01
    • CS-0231076
    • MDL： MFCD06655113
    • Inchi： 1S/C10H11N3S/c1-7-3-4-9(8(2)5-7)13-6-11-12-10(13)14/h3-6H,1-2H3,(H,12,14)
    • InChI Key： OFSNDWPHJFKJEV-UHFFFAOYSA-N
    • SMILES： S=C1NN=CN1C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 205.06700
  • Monoisotopic Mass: 205.067368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.25
  • Boiling Point: 308.8°C at 760 mmHg
  • Flash Point: 140.5°C
  • Refractive Index: 1.661
  • PSA: 69.51000
  • LogP: 2.17280

4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2,4-DIMETHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM523625-1g
4-(2,4-Dimethylphenyl)-4H-1,2,4-triazole-3-thiol
 66297-59-4 97%
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TRC
D591543-50mg
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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D591543-100mg
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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 $ 95.00 2022-06-05
TRC
D591543-500mg
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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 $ 320.00 2022-06-05
Enamine
EN300-10697-0.05g
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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 $42.0 2023-10-28
Enamine
EN300-10697-0.1g
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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 $66.0 2023-10-28
Enamine
EN300-10697-0.25g
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
 66297-59-4 97%
0.25g
 $92.0 2023-10-28
Enamine
EN300-10697-0.5g
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
 66297-59-4 97%
0.5g
 $175.0 2023-10-28
Enamine
EN300-10697-1.0g
4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol
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Enamine
EN300-10697-2.5g
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 66297-59-4 97%
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 $503.0 2023-10-28

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